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Compound of Interest

Compound Name: cGAMP (disodium)

Cat. No.: B10786847

Get Quote

Executive Summary & Scientific Context
2'3'-cyclic GMP-AMP (2'3'-cGAMP) is the endogenous metazoan second messenger generated

by the enzyme cGAS (cyclic GMP-AMP synthase) in response to cytosolic DNA.[1][2] Unlike

bacterial cyclic dinucleotides (which typically contain 3'-5' linkages), mammalian cGAMP

contains a unique mixed linkage: a canonical 3'-5' linkage between AMP and GMP, and a non-

canonical 2'-5' linkage between GMP and AMP. This specific structure confers high-affinity

binding to the STING (Stimulator of Interferon Genes) adaptor protein, triggering the production

of Type I interferons.

Why the Disodium Salt? The free acid form of cGAMP exhibits poor aqueous solubility. For

biological applications, the disodium salt (2'3'-cGAMP[1][2][3]·2Na) is the standard reagent due

to its superior solubility in aqueous buffers (up to 50 mg/mL) and physiological compatibility.

Mechanism of Action
Understanding the pathway is critical for designing downstream assays. The cGAMP ligand

bridges the sensing of DNA (by cGAS) to the execution of immune signaling (via STING).[4][5]

[6]
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Figure 1: The cGAS-STING signaling cascade.[6][7] 2'3'-cGAMP acts as the critical bridge

between DNA sensing and immune activation.[4]
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Before preparation, verify the specific batch properties. The molecular weight varies based on

the hydration state and salt form.

Property Specification Notes

Chemical Name 2'3'-cGAMP disodium salt
Distinct from bacterial 3'3'-

cGAMP.[2]

Molecular Weight ~718.38 g/mol

Value for anhydrous disodium

salt. Always check the vial

label for batch-specific MW

(often higher due to hydration).

Solubility (Water) ~50 mg/mL Highly soluble.

Solubility (PBS) ~20 mg/mL

Slightly lower due to common

ion effect, but sufficient for

working stocks.

Stability (Lyophilized) 1-2 Years at -20°C Hygroscopic; keep desiccated.

Stability (Solution) 1 Month at -20°C

Susceptible to hydrolysis and

enzymatic degradation

(ENPP1).

Protocol: Master Stock Solution Preparation
Critical Control Point: Endotoxin Contamination STING agonists are potent immune activators.

[6] Contamination with endotoxin (LPS) will cause false positives in immunological assays.

Requirement: Use only Endotoxin-Free Water (LAL Reagent Water, <0.005 EU/mL) for all

reconstitution steps.

Requirement: Work in a laminar flow hood to maintain sterility.

Reconstitution Workflow

Lyophilized Powder
(-20°C)

Equilibrate to RT
(15 mins)

Add Endotoxin-Free
Water

Vortex Gently
(Complete Dissolution)

0.22 µm Filter
(PES or PVDF)

Aliquot into
PCR Tubes Store at -80°C
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Figure 2: Step-by-step workflow for preparing sterile, stable cGAMP master stocks.

Step-by-Step Procedure
Equilibration: Remove the vial of cGAMP disodium from -20°C storage. Keep the cap tightly

sealed and allow it to warm to room temperature (approx. 15–20 minutes).

Why? Opening a cold vial causes condensation of atmospheric moisture, which degrades

the remaining hygroscopic powder.

Centrifugation: Briefly centrifuge the vial (2,000 x g for 10 seconds) to ensure all powder is at

the bottom.

Solvent Calculation: Determine the volume of Endotoxin-Free Water required for your target

concentration (typically 1 mg/mL or 5 mM).

Note: Do not use PBS for the Master Stock if you plan to freeze it at high concentrations

(>10 mg/mL), as phosphate salts can precipitate during freezing and cause pH shifts.

Water is safer for long-term frozen storage.

Quick Reference Table (Based on MW ~718.4 g/mol ):

Amount of Powder Target Conc. Volume of Water to Add

500 µg 1 mg/mL 500 µL

500 µg 5 mM ~139 µL

1 mg 1 mg/mL 1000 µL

1 mg 10 mM ~139 µL

Dissolution: Add the calculated volume of water. Vortex gently for 15–30 seconds. The

solution should be clear and colorless.

Sterilization: Pass the solution through a 0.22 µm syringe filter (PES or PVDF membrane)

into a sterile microcentrifuge tube.
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Tip: Pre-wet the filter with a small volume of water to minimize drug loss if working with

very small volumes (<200 µL).

Aliquoting: Dispense into single-use aliquots (e.g., 20 µL or 50 µL) in sterile PCR tubes or

screw-cap vials.

Why? cGAMP is sensitive to freeze-thaw cycles. Never refreeze a thawed aliquot.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C

(preferred) or -20°C.

Usage & Working Solutions
In Vitro (Cell Culture)

Dilution: Thaw a Master Stock aliquot on ice. Dilute immediately into culture media or PBS.

Transfection: cGAMP is a charged dinucleotide and does not cross cell membranes

efficiently on its own.

Direct Addition: High concentrations (10–100 µM) are required if adding directly to media

(uptake via SLC19A1 transporter).

Digitonin Permeabilization: Use digitonin buffers to deliver cGAMP directly to the cytosol

for robust STING activation at lower doses (10–100 nM).

Liposomal Transfection: Commercial transfection reagents (e.g., Lipofectamine) can

encapsulate cGAMP for cytosolic delivery.

In Vivo (Animal Models)
Vehicle: Dilute the Master Stock (water-based) into PBS (Phosphate Buffered Saline) to

achieve physiological pH and osmolarity immediately prior to injection.

Stability Warning: cGAMP is rapidly degraded by the ecto-enzyme ENPP1 present in serum

and tissue fluids.

Implication: Intratumoral (IT) injection is preferred over systemic (IV) injection for non-

encapsulated cGAMP.
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Dose: Typical mouse doses range from 5–20 µg per dose (intratumoral).

Control: Always include a vehicle control (PBS + Endotoxin-free water) to rule out injection-

site trauma effects.

Troubleshooting & Quality Control
Observation Probable Cause Corrective Action

Precipitation upon thawing
Salt concentration too high or

"salting out" in PBS.

Warm to 37°C for 5 mins and

vortex. If persistent, prepare

new stock in pure water.

Low Activity (In Vitro) Poor cytosolic delivery.

cGAMP cannot cross the

membrane easily.[4] Use

digitonin permeabilization or a

transfection reagent.

High Background (Control) Endotoxin contamination.

Discard stock. Use LAL-grade

water and certified sterile

plasticware.

Degradation Multiple freeze-thaw cycles.[8]
Use single-use aliquots. Do

not store at 4°C for >24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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